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Compound of Interest

Compound Name: pep2-SVKE

For Research Use Only. Not for use in diagnostic procedures.

Introduction

pep2-SVKE is a novel, cell-permeable, fluorogenic peptide probe designed for the real-time
imaging of "Kinase X" activity in live cells. Kinase X is a critical regulator of the cellular survival
pathway, making it a key target in drug discovery and cancer research. The pep2-SVKE probe
comprises a specific peptide sequence (SVKE) recognized and phosphorylated by Kinase X,
linked to a fluorophore that exhibits a significant increase in fluorescence intensity upon
phosphorylation. This allows for dynamic monitoring of Kinase X activity with high sensitivity
and spatiotemporal resolution.

Principle of Detection

The pep2-SVKE probe is designed to be minimally fluorescent in its non-phosphorylated state.
Upon entering a live cell, if active Kinase X is present, the SVKE peptide motif is
phosphorylated. This phosphorylation event induces a conformational change in the probe,
relieving the quenching of the fluorophore and resulting in a strong fluorescent signal. The
intensity of the fluorescence is directly proportional to the level of Kinase X activity within the
cell.

Applications

« High-throughput screening: for inhibitors or activators of the Kinase X signaling pathway.
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e Drug discovery: to assess the efficacy and mechanism of action of candidate drugs targeting
Kinase X.

e Basic research: to study the dynamics of Kinase X activation in response to various stimuli
and in different cellular compartments.

o Cancer biology: to investigate the role of Kinase X in tumor progression and resistance to
therapy.

Quantitative Data
Spectral and Photophysical Properties of

Phosphorylated pep2-SVKE

Property Value

Excitation Maximum (Aex) 488 nm

Emission Maximum (Aem) 520 nm

Molar Extinction Coefficient ~70,000 M~icm~1

Quantum Yield > 0.6

Photostability High

Signal-to-Background Ratio > 10-fold increase upon phosphorylation

] [ hetical Ki hibi

. . Normalized Fluorescence Intensity (Mean
Inhibitor Concentration (nM)

*+ SD)
0 (Control) 1.00 £ 0.05
1 0.85 +0.06
10 0.52+0.04
100 0.21 +0.03
1000 0.11 +0.02
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Visualizations
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ase X Signaling Pathway.

© 2025 BenchChem. All

rights reserved. 3/5

Tech Support


https://www.benchchem.com/product/b612462?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Experimental Workflow for pep2-SVKE Imaging

1. Cell Seeding
Plate cells in a glass-bottom dish
and culture overnight.

:

2. Compound Treatment (Optional)
Incubate cells with test compounds
(e.g., Kinase X inhibitors).

3. pep2-SVKE Loading
Add pep2-SVKE working solution
to the cells and incubate.

4. Live-Cell Imaging
Acquire images using a fluorescence
microscope with appropriate filters.

l

5. Data Analysis
Quantify fluorescence intensity
per cell over time.

Click to download full resolution via product page

Caption: Experimental Workflow for pep2-SVKE Imaging.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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